Cas no 26537-70-2 (9,12-Octadecadienal)

• Product Name: 9,12-Octadecadienal
• CAS No: 26537-70-2
• Molecular Formula: C₁₈H₃₂O
• Molecular Weight: 264.44608
• MDL: MFCD32706447
• CID: 1430699
• PubChem ID: 5283383

9,12-Octadecadienal Properties

Names and Identifiers

• 9,12-Octadecadienal
• SCHEMBL910363
• DTXSID20880841
• D92975
• SCHEMBL15720817
• (9E,12E)-9,12-Octadecadienal
• LMFA06000101
• CHEBI:165522
• 26537-70-2
• AS-77936
• NS00095972
• (9E,12E)-octadeca-9,12-dienal
• HXLZULGRVFOIDK-AVQMFFATSA-N
• DTXCID501022193

• MDL： MFCD32706447
• InChIKey： HXLZULGRVFOIDK-IXWMQOLASA-N
• Inchi： InChI=1S/C18H32O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h6-7,9-10,18H,2-5,8,11-17H2,1H3/b7-6-,10-9+
• SMILES： CCCCC\C=C/C\C=C\CCCCCCCC=O

Computed Properties

• Exact Mass: 264.24546
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 14
• Monoisotopic Mass: 264.245315640g/mol
• Heavy Atom Count: 19
• Complexity: 228
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty aldehydes